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Compound of Interest

Compound Name: SRI-41315

Cat. No.: B8236649 Get Quote

Researchers and drug development professionals handling SRI-41315 must adhere to rigorous

safety and disposal protocols to ensure a safe laboratory environment and compliance with

regulations. Due to the absence of a specific Safety Data Sheet (SDS) in the public domain,

SRI-41315 should be treated as a potentially hazardous substance. The following guidelines,

synthesized from general laboratory chemical waste management best practices, provide a

framework for its proper disposal.

Chemical and Physical Properties of SRI-41315
A summary of the known properties of SRI-41315 is presented below. This information is

crucial for assessing potential hazards and ensuring compatible waste stream management.

Property Value

Molecular Formula C₂₂H₁₉N₃O₂[1]

CAS Registry Number 1613509-49-1[1][2]

Solubility Soluble in DMSO (16 mg/mL)[3]

Storage (Powder) -20°C for up to 3 years[3]

Storage (In Solvent) -80°C for up to 1 year[3]

Cytotoxicity (CC50) >50 µM in FRT and 16HBE14o- cells[2][4]
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Step-by-Step Disposal Procedures for SRI-41315
The disposal of SRI-41315, both in its pure solid form and in solution, must be managed

through an institution's hazardous waste program.[5] Under no circumstances should this

compound be disposed of down the drain or in regular trash.[6][7]

Personal Protective Equipment (PPE)
Before handling SRI-41315 for disposal, ensure appropriate PPE is worn, including:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Disposal of Solid (Neat) SRI-41315
Unused or expired solid SRI-41315 is to be disposed of as hazardous chemical waste.

Step 1: Containerization: Place the original vial or a securely sealed container holding the

solid SRI-41315 into a larger, compatible waste container designated for solid chemical

waste.

Step 2: Labeling: The waste container must be clearly labeled with "Hazardous Waste" and

the chemical name "SRI-41315".

Step 3: Storage: Store the waste container in a designated Satellite Accumulation Area

(SAA).[8][9] This area should be at or near the point of generation and away from

incompatible materials.[8]

Step 4: Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste.[8]

Disposal of SRI-41315 Solutions
Solutions of SRI-41315, typically in DMSO, must be disposed of as liquid hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.benchchem.com/product/b8236649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Waste Collection: Collect all SRI-41315-containing solutions in a dedicated, leak-

proof, and chemically compatible waste container. Plastic containers are generally preferred.

[8]

Step 2: Labeling: Clearly label the liquid waste container with "Hazardous Waste," the

chemical name "SRI-41315," and the solvent used (e.g., DMSO).

Step 3: Storage: Keep the waste container securely capped and stored in the SAA.[9]

Ensure it is segregated from incompatible waste streams, such as aqueous solutions, acids,

and bases.[9]

Step 4: Arrange for Pickup: Follow your institution's procedures to have the liquid hazardous

waste collected by the EHS office.

Decontamination of Empty Containers and Glassware
Containers that have held SRI-41315 must be decontaminated before being discarded as

regular trash.

Step 1: Triple Rinsing: Rinse the empty container (e.g., vial, flask) three times with a suitable

solvent that can solubilize SRI-41315, such as DMSO or ethanol.

Step 2: Collect Rinsate: The solvent rinsate must be collected and disposed of as liquid

hazardous waste, as described in the section above.[5]

Step 3: Deface Label: After triple rinsing, deface or remove the original chemical label from

the container.[5]

Step 4: Final Disposal: The decontaminated and defaced container can now be disposed of

in the regular trash or recycled according to institutional policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SRI-
41315 and associated materials.
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SRI-41315 Disposal Workflow

Waste Identification

Solid WasteLiquid Waste

Contaminated Materials

Start: Identify SRI-41315 Waste

What is the form of the waste?

Solid SRI-41315

Solid

SRI-41315 Solution

LiquidEmpty Containers / Glassware

Contaminated
Item

Package in a sealed container.

Label as 'Hazardous Waste: Solid SRI-41315'

Store in Satellite Accumulation Area (SAA)

Arrange for EHS Hazardous Waste Pickup

Collect in a compatible, sealed container.

Label as 'Hazardous Waste: SRI-41315 in [Solvent]'

Store in SAA, segregated from incompatibles.

Triple rinse with appropriate solvent.

Collect rinsate as liquid hazardous waste.Deface original label.

Dispose of container in regular trash.

Click to download full resolution via product page

Caption: Decision tree for the safe disposal of SRI-41315 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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